Cas no 921920-22-1 (2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide)
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide
- 1H-Indole-3-acetamide, N-[5-(acetylamino)-2-methoxyphenyl]-1-(phenylmethyl)-
- F2302-0154
- AKOS024638283
- 921920-22-1
- SR-01000911938-1
- N-(5-acetamido-2-methoxyphenyl)-2-(1-benzylindol-3-yl)acetamide
- N-(5-acetamido-2-methoxyphenyl)-2-(1-benzyl-1H-indol-3-yl)acetamide
- SR-01000911938
-
- Inchi: 1S/C26H25N3O3/c1-18(30)27-21-12-13-25(32-2)23(15-21)28-26(31)14-20-17-29(16-19-8-4-3-5-9-19)24-11-7-6-10-22(20)24/h3-13,15,17H,14,16H2,1-2H3,(H,27,30)(H,28,31)
- InChI Key: MNVCPDBQBRUKEW-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2)C2=C(C=CC=C2)C(CC(NC2=CC(NC(C)=O)=CC=C2OC)=O)=C1
Computed Properties
- Exact Mass: 427.18959167g/mol
- Monoisotopic Mass: 427.18959167g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 636
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 72.4Ų
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 725.6±60.0 °C(Predicted)
- pka: 13?+-.0.70(Predicted)
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2302-0154-2μmol |
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide |
921920-22-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2302-0154-5μmol |
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide |
921920-22-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2302-0154-10μmol |
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide |
921920-22-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2302-0154-20μmol |
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide |
921920-22-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2302-0154-1mg |
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide |
921920-22-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2302-0154-2mg |
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide |
921920-22-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2302-0154-3mg |
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide |
921920-22-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2302-0154-4mg |
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide |
921920-22-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2302-0154-5mg |
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide |
921920-22-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2302-0154-10mg |
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide |
921920-22-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide
2-(1-Benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide: A Comprehensive Overview
The compound with CAS No. 921920-22-1, known as 2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole moiety with an acetamide group, making it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential in targeting specific biological pathways, thereby offering new avenues for drug development.
The indole ring system in this compound plays a pivotal role in its pharmacological activity. Indole derivatives are well-documented for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of the benzyl group further enhances the molecule's stability and bioavailability, making it a favorable choice for in vivo studies. Additionally, the acetamido and methoxy substituents contribute to the compound's solubility and metabolic profile, which are critical factors in drug design.
Recent research has focused on the anti-inflammatory and antioxidant properties of this compound. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines and reactive oxygen species, suggesting its potential utility in treating inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, preclinical trials have shown promising results in reducing oxidative stress in cellular models, indicating its role as a potential therapeutic agent for conditions associated with oxidative damage.
The synthesis of 2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the indole ring system, followed by acetylation and methylation reactions to introduce the necessary functional groups. The optimization of these steps has significantly improved the overall yield and purity of the compound, making it more accessible for large-scale production.
In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution properties due to its lipophilic nature. Its metabolism is primarily mediated through cytochrome P450 enzymes, with major metabolites being identified through advanced mass spectrometry techniques. These findings are crucial for understanding its pharmacokinetic profile and optimizing its therapeutic potential.
Looking ahead, the development of 2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide into a clinical candidate is contingent upon further preclinical studies to evaluate its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive this forward, paving the way for novel therapeutic interventions.
921920-22-1 (2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)